Cas no 3850-30-4 (3,3-Dimethyl-2-butylamine)

• Product Name: 3,3-Dimethyl-2-butylamine
• CAS No: 3850-30-4
• MF: C₆H₁₅N
• MW: 101.190001726151
• MDL: MFCD00008078
• CID: 84873
• PubChem ID: 87562219
• Update Time: 2025-06-30

3,3-Dimethyl-2-butylamine Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethylbutan-2-amine
• 1,2,2-trimethylpropylamine
• 3,3-Dimethyl-2-butylamine
• (±)-3,3-Dimethyl-2-butylamine
• 1.2.2-Trimethylpropylamine
• 3,3-dimethyl-2-Butanamine
• (1,2,2-trimethylpropyl)amine(SALTDATA: FREE)
• 2,2-Dimethyl-3-aminobutane
• 2-Amino-3,3-dimethylbutane
• 2-Butanamine,3,3-dimethyl
• 3,3-dimethyl 2-butyl amine
• 3,3-Dimethyl-2-aminobutane
• 3,3-Dimethylbut-2-ylamine
• Propylamine,1,2,2-trimethyl
• 3-Amino-2,2-dimethylbutane
• 1 ,2,2-trimethylpropylamine
• BBL037557
• AS-39375
• FT-0605309
• 3850-30-4
• SB13419
• FT-0605138
• FT-0611028
• DTXSID30871043
• 2-amino-3,3-dimethyl butane
• (+/-) 3,3-dimethyl-2-aminobutane
• 2-amino-3,3-dimethyl-butane
• pinacolylamine
• AKOS016037497
• BB 0216503
• EN300-75513
• Propylamine, 1,2,2-trimethyl-
• (+/-)-3,3-DIMETHYL-2-BUTYLAMINE
• AKOS002434443
• MFCD00008078
• 1, 2, 2-trimethylpropyl amine
• SCHEMBL271371
• 3,3-Dimethyl-2-butyl amine
• A0656
• STK502430
• 2-Amino-3,3-dimethylbutane, AldrichCPR
• 1,2,2-Trimethylpropanamine
• CS-0007905
• 2-Butanamine, 3,3-dimethyl-
• SY015138
• ALBB-001482
• DB-073722
• NS00044972
• DB-049297

• MDL： MFCD00008078
• Inchi： 1S/C6H15N/c1-5(7)6(2,3)4/h5H,7H2,1-4H3
• InChI Key： DXSUORGKJZADET-UHFFFAOYSA-N
• SMILES： NC(C)C(C)(C)C

Computed Properties

• Exact Mass: 101.12000
• Monoisotopic Mass: 101.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: Transparent colorless to very yellowish liquid
• Density: 0.755
• Melting Point: -20 °C
• Boiling Point: 102°C
• Flash Point: 1 °C
• Refractive Index: 1.413-1.415
• Water Partition Coefficient: Fully miscible in water.
• PSA: 26.02000
• LogP: 2.08000
• Vapor Pressure: 38.4±0.2 mmHg at 25°C
• Sensitiveness: Air Sensitive

3,3-Dimethyl-2-butylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H225-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：2733
• Hazard Category Code： 34-20/21/22-11-22
• Safety Instruction： S45-S36/37/39-S26-S16
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Risk Phrases：R11; R34
• Packing Group：II
• Safety Term：3
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：3
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3,3-Dimethyl-2-butylamine

Comprehensive Overview of 3,3-Dimethyl-2-butylamine (CAS No. 3850-30-4): Properties, Applications, and Industry Insights

3,3-Dimethyl-2-butylamine (CAS No. 3850-30-4) is a specialized organic compound with a unique molecular structure, making it valuable in various industrial and research applications. This branched-chain amine, also referred to as tert-butylamine derivative, has garnered attention due to its role in synthesizing high-performance materials and fine chemicals. Its low molecular weight and steric hindrance properties contribute to its reactivity, enabling tailored modifications in pharmaceutical intermediates and agrochemical formulations.

In recent years, the demand for customized amine derivatives like 3,3-Dimethyl-2-butylamine has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers frequently search for "eco-friendly amine synthesis" or "applications of branched-chain amines," reflecting the compound's alignment with modern environmental priorities. Its compatibility with catalytic reduction methods further enhances its appeal for reducing waste in chemical processes.

The compound's physical and chemical properties are critical for industrial adoption. With a boiling point of approximately 110–115°C and a density of ~0.75 g/cm³, 3,3-Dimethyl-2-butylamine exhibits favorable handling characteristics. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic often queried in "how to analyze tertiary amines" discussions. These properties make it suitable for use as a building block in fragrances, surfactants, and specialty polymers.

Emerging trends highlight its potential in bioactive molecule design, particularly in addressing "drug delivery optimization" challenges. The amine's steric bulk can influence the pharmacokinetics of drug candidates, a feature explored in forums on "amine-functionalized drug carriers." Additionally, its role in corrosion inhibitors for industrial equipment aligns with searches for "long-lasting anti-corrosion solutions," showcasing its versatility beyond traditional chemistry.

From a regulatory standpoint, 3,3-Dimethyl-2-butylamine is compliant with major global chemical inventories, including TSCA and REACH, ensuring its accessibility for international trade. Quality control protocols emphasize batch-to-batch consistency, a priority for manufacturers seeking "high-purity amine suppliers." Storage recommendations typically include nitrogen blanketing to prevent degradation, a detail frequently overlooked in "amine storage best practices" queries.

In conclusion, 3,3-Dimethyl-2-butylamine (CAS No. 3850-30-4) represents a nexus of innovation and practicality. Its applications span material science, life sciences, and industrial chemistry, resonating with contemporary searches for "multifunctional chemical intermediates." As industries prioritize efficiency and sustainability, this compound is poised to remain a focal point in advanced chemical research.